Diethyl-(4-{[(pyridin-3-ylmethyl)-amino]-methyl}-phenyl)-amine

• IUPAC Name: N,N-diethyl-4-[(pyridin-3-ylmethylamino)methyl]aniline
• InChI: InChI=1S/C17H23N3/c1-3-20(4-2)17-9-7-15(8-10-17)12-19-14-16-6-5-11-18-13-16/h5-11,13,19H,3-4,12,14H2,1-2H3
• InChI Key: ULNFGTGKYQAVCF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CNCC2=CN=CC=C2
• Molecular Formula: C17H23N3
• DSSTOX Substance ID: DTXSID901191617
• Molecular Weight: 269.4 g/mol
• CAS RN: 510723-51-0

Description

Diethyl-(4-{[(pyridin-3-ylmethyl)-amino]-methyl}-phenyl)-amine is a chemical compound with the CAS Number: 510723-51-0. It has a molecular weight of 269.39. The IUPAC name for this compound is N,N-diethyl-4-{[(3-pyridinylmethyl)amino]methyl}aniline.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H23N3/c1-3-20(4-2)17-9-7-15(8-10-17)12-19-14-16-6-5-11-18-13-16/h5-11,13,19H,3-4,12,14H2,1-2H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 269.39. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Heterocyclic Amines and Their Implications

• Nutritional Aspects and Cancer Research : Heterocyclic amines (HAs) are implicated in dietary influences on cancer incidence, especially breast cancer. Food-derived HAs, like PhIP, are formed in cooked meats and have been shown to be mammary carcinogens in rodent models. These findings suggest the potential role of dietary HAs in human cancer etiology, urging further exploration into their impact and mechanisms of action in carcinogenesis (Snyderwine, 1994).

• Analytical Methods for Heterocyclic Amines : Advances in the analytical methods for detecting PhIP and its metabolites in biological matrices, foodstuffs, and beverages have improved understanding of its biological effects and exposure levels. This progress underscores the importance of monitoring and studying heterocyclic amines to assess their risks and effects on health (Teunissen et al., 2010).

• Synthesis and Functionalities of Heterocycles : The synthesis and functionalities of heterocyclic compounds, such as pyrazolo-imidazoles and spiropyridines, are vital in developing new materials and chemicals. Their unique reactivities and applications in creating dyes and heterocyclic compounds illustrate the broad utility and significance of heterocyclic chemistry in scientific research (Gomaa & Ali, 2020).

• Biogenic Amines in Food Safety : The formation, mitigation, and risk assessment of heterocyclic aromatic amines (HAAs) in food processing and dietary intake are critical for food safety. Understanding the factors influencing HAAs generation and implementing strategies to reduce their presence in food can help minimize health risks associated with their consumption (Chen et al., 2020).